Cas no 1352494-86-0 (2-Methylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde)

• Product Name: 2-Methylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
• CAS No: 1352494-86-0
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5169094
• Update Time: 2025-10-29

2-Methylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

• Inchi： 1S/C12H17N3O/c1-13-12-10(5-4-7-14-12)11-6-2-3-8-15(11)9-16/h4-5,7,9,11H,2-3,6,8H2,1H3,(H,13,14)
• InChI Key： IKUIHEBCJCQYQH-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCCC1C1=CC=CN=C1NC

Computed Properties

• Exact Mass: 219.137
• Monoisotopic Mass: 219.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2A^2

Additional information on 2-Methylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

Recent Advances in the Study of 2-Methylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS: 1352494-86-0)

The compound 2-Methylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS: 1352494-86-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique bipyridinyl scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-Methylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde, with particular emphasis on improving its yield and purity. Researchers have employed advanced synthetic techniques, including catalytic hydrogenation and multi-step organic transformations, to achieve high-efficiency production. The compound's structural features, such as the presence of a formyl group and a methylamino substituent, make it a versatile intermediate for further derivatization, enabling the development of novel bioactive molecules.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2-Methylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde exhibits promising interactions with various biological targets. For instance, it has shown affinity for certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its role as a modulator of enzyme activity has been explored, with findings indicating its utility in designing enzyme inhibitors for therapeutic purposes.

One of the most notable advancements in the study of this compound is its application in drug discovery pipelines. Researchers have integrated computational modeling and high-throughput screening to identify its binding modes and optimize its pharmacokinetic properties. These efforts have led to the identification of derivatives with enhanced bioavailability and reduced toxicity, paving the way for preclinical development.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and its long-term effects. Ongoing research aims to address these gaps through detailed mechanistic studies and rigorous safety evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Methylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and diverse biological activities make it a valuable candidate for further investigation. As research progresses, this compound may hold the key to developing novel therapeutics for a range of diseases, underscoring the importance of continued exploration in this field.